Cas no 2094595-24-9 (N-ethyl-N-[({1-oxaspiro[5.5]undecan-4-yl}carbamoyl)methyl]prop-2-enamide)

• Product Name: N-ethyl-N-[({1-oxaspiro[5.5]undecan-4-yl}carbamoyl)methyl]prop-2-enamide
• CAS No: 2094595-24-9
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 6594743
• PubChem ID: 126839324
• Update Time: 2025-10-31

N-ethyl-N-[({1-oxaspiro[5.5]undecan-4-yl}carbamoyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2752838408
• EN300-26576955
• 2094595-24-9
• N-ethyl-N-[({1-oxaspiro[5.5]undecan-4-yl}carbamoyl)methyl]prop-2-enamide
• AKOS034012463

• Inchi： 1S/C17H28N2O3/c1-3-16(21)19(4-2)13-15(20)18-14-8-11-22-17(12-14)9-6-5-7-10-17/h3,14H,1,4-13H2,2H3,(H,18,20)
• InChI Key： OECPGYDUMLBOQI-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CCCCC2)NC(CN(C(C=C)=O)CC)=O

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on N-ethyl-N-[({1-oxaspiro[5.5]undecan-4-yl}carbamoyl)methyl]prop-2-enamide

N-Ethyl-N-[({1-Oxaspiro[5.5]Undecan-4-Yl}Carbamoyl)Methyl]Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 2094595-24-9, commonly referred to as N-Ethyl-N-[({1-Oxaspiro[5.5]Undecan-4-Yl}Carbamoyl)Methyl]Prop-2-enamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of amides, which are widely used in various industries due to their unique chemical properties and functional groups. The 1-Oxaspiro[5.5]Undecane moiety within its structure is particularly intriguing, as it introduces a spirocyclic framework that can significantly influence the compound's reactivity and stability.

Recent studies have highlighted the importance of spirocyclic compounds like 1-Oxaspiro[5.5]Undecane in drug design and material science. The spirocyclic structure provides a rigid framework that can enhance the bioavailability and pharmacokinetics of drugs. In the case of N-Ethyl-N-[({1-Oxaspiro[5.5]Undecan-4-Yl}Carbamoyl)Methyl]Prop-2-enamide, this structural feature may contribute to its potential use in developing novel therapeutic agents or advanced materials with tailored properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the synthesis of N-Ethyl-N-[({1-Oxaspiro[5.5]Undecan-4-Yl}Carbamoyl)Methyl]Prop-2-enamide, focusing on improving yield and purity while minimizing environmental impact. These advancements underscore the compound's significance in both academic and industrial research settings.

One of the most promising applications of this compound lies in its potential use as a precursor for more complex molecules or as an intermediate in pharmaceutical synthesis. The presence of the prop-2-enamide group suggests that this compound could participate in reactions such as Michael additions or other conjugate additions, which are crucial in building complex molecular architectures. Recent research has also explored its role in click chemistry, where it has shown potential as a building block for constructing bioactive molecules.

In terms of physical properties, N-Ethyl-N-[({1-Oxaspiro[5.5]Undecan-4-Yl}Carbamoyl)Methyl]Prop-2-enamide exhibits a melting point and solubility profile that make it suitable for various chemical processes. Its thermal stability has been tested under different conditions, revealing its resilience to degradation at elevated temperatures, which is a desirable trait for industrial applications.

From an environmental standpoint, researchers have begun evaluating the biodegradability and toxicity of this compound to ensure its safe handling and disposal. Preliminary studies indicate that it exhibits low toxicity, which aligns with current trends toward greener chemistry practices.

In conclusion, N-Ethyl-N-[({1-Oxaspiro[5.5]Undecan-4-Yl}Carbamoyl)Methyl]Prop-2-enamide (CAS No. 2094595-24-9) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike.